Cas no 2034418-14-7 (1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile)
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile
- 2034418-14-7
- AKOS026703257
- F6543-1224
- 1-(5-bromonicotinoyl)azetidine-3-carbonitrile
-
- Inchi: 1S/C10H8BrN3O/c11-9-1-8(3-13-4-9)10(15)14-5-7(2-12)6-14/h1,3-4,7H,5-6H2
- InChI Key: OREBTJSGKGJMDQ-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)C(N1CC(C#N)C1)=O
Computed Properties
- Exact Mass: 264.98507g/mol
- Monoisotopic Mass: 264.98507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 57Ų
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6543-1224-2μmol |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6543-1224-5μmol |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6543-1224-10μmol |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6543-1224-20μmol |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6543-1224-1mg |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6543-1224-2mg |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6543-1224-3mg |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6543-1224-4mg |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6543-1224-5mg |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6543-1224-10mg |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile |
2034418-14-7 | 10mg |
$118.5 | 2023-09-08 |
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile
Introduction to 1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile (CAS No. 2034418-14-7)
1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile, identified by its CAS number 2034418-14-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that feature both brominated pyridine and azetidine moieties, making it a versatile intermediate in the synthesis of various bioactive agents.
The structural configuration of 1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile incorporates a bromine substituent at the 5-position of the pyridine ring, which is further connected to a carbonyl group at the 3-position. This arrangement, combined with the presence of a nitrile group on the azetidine ring, provides multiple reactive sites that can be exploited in drug design and development. The compound's unique structural features make it a valuable building block for constructing more complex molecular architectures.
In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The bromopyridine moiety in 1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile has been particularly studied for its potential in modulating enzyme activities and receptor interactions. For instance, brominated pyridines have been shown to exhibit inhibitory effects on various kinases and other enzymes involved in cancer progression, making this compound a promising candidate for further exploration in oncology research.
The azetidine ring in this molecule adds another layer of complexity, offering opportunities for stereoselective synthesis and functionalization. Azetidine derivatives have been widely investigated for their pharmacological properties, including antimicrobial, anti-inflammatory, and analgesic effects. The nitrile group further enhances the compound's reactivity, allowing for diverse chemical transformations such as hydrolysis to carboxylic acids or reduction to amines, which can be crucial in drug development pipelines.
One of the most compelling aspects of 1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting protein-protein interactions and other critical biological processes. For example, studies have demonstrated its utility in generating potent inhibitors of cyclin-dependent kinases (CDKs), which are known to play pivotal roles in cell cycle regulation and are often dysregulated in cancer cells.
The pharmaceutical industry has also shown interest in this compound due to its potential applications in drug discovery and development. By serving as a scaffold for structure-based drug design, 1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile enables the creation of molecules with optimized pharmacokinetic profiles and improved therapeutic efficacy. Additionally, its compatibility with various synthetic methodologies makes it a valuable asset for medicinal chemists seeking to explore new chemical space.
In academic research, this compound has been utilized in several cutting-edge studies exploring novel therapeutic strategies. For instance, researchers have employed it to develop small-molecule probes that can interact with specific targets within cellular machinery. These probes have been instrumental in elucidating the mechanisms of various diseases and have provided insights into potential therapeutic interventions.
The versatility of 1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile extends beyond its applications in drug development. It has also been used as a starting material for synthesizing advanced materials with unique properties. For example, its incorporation into polymers and coatings has led to the development of materials with enhanced durability and functionality.
The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and expanding its utility across multiple disciplines. As synthetic methodologies continue to evolve, it is expected that 1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile will remain at the forefront of chemical innovation, contributing significantly to advancements in pharmaceuticals and materials science.
2034418-14-7 (1-(5-bromopyridine-3-carbonyl)azetidine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)